Cas no 773874-03-6 (Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate)
773874-03-6 structure
Product Name:Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
CAS No:773874-03-6
MF:C9H5ClF4O2
MW:256.581415891647
CID:1784819
PubChem ID:46311100
Update Time:2025-04-21
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
- benzoic a<wbr>
- LogP
- benzoic a<wbr>; LogP
- MFCD06203785
- E89862
- CS-0192188
- SCHEMBL2657595
- DTXSID701218120
- Benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, methyl ester
- 773874-03-6
-
- MDL： MFCD06203785
- Inchi： 1S/C9H5ClF4O2/c1-16-8(15)5-2-4(9(12,13)14)3-6(10)7(5)11/h2-3H,1H3
- InChI Key： KOIVXIXXADSRRZ-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=O)OC)C=C(C(F)(F)F)C=1)F
Computed Properties
- Exact Mass: 255.991
- Monoisotopic Mass: 255.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.4
Experimental Properties
- Density: 1.449
- Boiling Point: 247.7°C at 760 mmHg
- Flash Point: 97.1°C
- Refractive Index: 1.453
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008160-250mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 250mg |
$475.20 | 2023-09-01 | |
| Alichem | A015008160-500mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 500mg |
$815.00 | 2023-09-01 | |
| Alichem | A015008160-1g |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 1g |
$1564.50 | 2023-09-01 | |
| Aaron | AR01FXM8-100mg |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 100mg |
$31.00 | 2025-02-12 | |
| Aaron | AR01FXM8-250mg |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 250mg |
$58.00 | 2025-02-12 | |
| Aaron | AR01FXM8-500mg |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 500mg |
$110.00 | 2025-02-12 | |
| Aaron | AR01FXM8-1g |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 1g |
$159.00 | 2025-02-12 | |
| Aaron | AR01FXM8-5g |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 5g |
$560.00 | 2025-02-12 | |
| 1PlusChem | 1P01FXDW-250mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 250mg |
$82.00 | 2024-04-21 | |
| 1PlusChem | 1P01FXDW-500mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 500mg |
$123.00 | 2024-04-21 |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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